(Tetrahydro-furan-2-ylmethyl)-thiophen-2-ylmethyl-amine hydrochloride

• IUPAC Name: 1-(oxolan-2-yl)-N-(thiophen-2-ylmethyl)methanamine;hydrochloride
• InChI: InChI=1S/C10H15NOS.ClH/c1-3-9(12-5-1)7-11-8-10-4-2-6-13-10;/h2,4,6,9,11H,1,3,5,7-8H2;1H
• InChI Key: FGAINQXOLLMBAP-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CNCC2=CC=CS2.Cl
• Molecular Formula: C10H16ClNOS
• Molecular Weight: 233.76 g/mol
• CAS No.: 1052552-65-4

Description

The compound is a derivative of tetrahydrofuran and thiophene, both of which are heterocyclic compounds. Tetrahydrofuran is a cyclic ether, and thiophene is a sulfur-containing ring. The “methylamine hydrochloride” part suggests that this compound might be a salt of a methylamine.

Molecular Structure Analysis

The molecular structure of this compound would likely include a tetrahydrofuran ring, a thiophene ring, and a methylamine group. The exact structure would depend on how these groups are connected.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. For example, its solubility, melting point, and boiling point would be influenced by the presence and position of the functional groups.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis and Characterization : Schiff bases of a similar compound, 2-amino-4-(4-chlorophenyl)-N-(3-furan-2-ylmethyl carboxamido) thiophenes, were synthesized using the Gewald reaction. These compounds were characterized using IR, 1H NMR, and mass spectral data (Arora, Saravanan, Mohan, & Bhattacharjee, 2013).

• Imines and Coordination Chemistry : A study explored the formation of Schiff bases using 4-pyridinecarboxaldehyde with 2-thiophenemethylamine and 2-quinolinecarboxaldehyde with furfurylamine. These bases were complexed with silver perchlorate, revealing unexpected chemoselective hydrolytic cleavage (Adeleke, Zamisa, & Omondi, 2021).

Applications in Material Science

• Electrochemical Polymerization : Novel hybrid polymers with thiophenylanilino and furanylanilino backbones were developed. These polymers, electrochemically polymerized, exhibit significant electroactivity (Baldwin et al., 2008).

• Enhanced Capacitance Properties : A study focused on the electrochemical polymerization of 2-(thiophen-2-yl)furan and its enhanced capacitance properties in specific electrolytes, indicating potential applications in supercapacitors (Mo, Zhou, Ma, & Xu, 2015).

Biological and Pharmacological Research

• Antibacterial and Antimycobacterial Activities : A study synthesized derivatives of N-(furan-2-ylmethyl)-1H-tetrazol-5-amine and evaluated them for antibacterial and antimycobacterial activities. Some compounds showed promising results, particularly against hospital strains of S. epidermidis (Szulczyk et al., 2021).

• Synthesis and Antibacterial Activity : Another research synthesized 2,3a,8b-trihydroxy-3-(thiophen-2-ylcarbonyl)-2-(trifluoromethyl)-2,3,3a,8b-tetrahydro-4H-indeno[1,2-b]furan-4-one, demonstrating broad-spectrum antibacterial activity (Obafemi et al., 2013).

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if it’s intended to be a drug, the mechanism of action would depend on the biological target.

Future Directions

The future directions for this compound would depend on its intended use and its effectiveness in that role. If it’s intended to be a drug, future research might focus on optimizing its structure to improve its effectiveness and reduce side effects.